Cas no 2143465-53-4 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
- Benzoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-[[(2-propen-1-yloxy)carbonyl]amino]-
- Fmoc-(o-Alloc)Dbz-OH
-
- Inchi: 1S/C26H22N2O6/c1-2-13-33-25(31)27-22-12-11-16(24(29)30)14-23(22)28-26(32)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h2-12,14,21H,1,13,15H2,(H,27,31)(H,28,32)(H,29,30)
- InChI Key: ISTMCIXGURCWLS-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(NC(OCC=C)=O)C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=C1
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB572263-1 g |
Fmoc-Dbz(o-Alloc)-OH; . |
2143465-53-4 | 1g |
€450.00 | 2023-07-10 | ||
| abcr | AB572263-1g |
Fmoc-Dbz(o-Alloc)-OH; . |
2143465-53-4 | 1g |
€450.00 | 2025-03-19 | ||
| abcr | AB572263-5g |
Fmoc-Dbz(o-Alloc)-OH; . |
2143465-53-4 | 5g |
€1800.00 | 2025-03-19 |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
Comprehensive Overview of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2143465-53-4)
In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2143465-53-4) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in peptide synthesis, drug discovery, and bioconjugation applications. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) and allyloxycarbonyl (Alloc) protecting groups, make it a versatile building block for researchers.
The growing demand for custom peptide synthesis and biopharmaceutical development has propelled the relevance of CAS No. 2143465-53-4. With the rise of targeted drug delivery systems and precision medicine, this compound plays a pivotal role in designing peptide-based therapeutics. Its Fmoc group ensures stability during solid-phase peptide synthesis (SPPS), while the Alloc group offers selective deprotection under mild conditions, a feature highly valued in combinatorial chemistry.
Recent advancements in AI-driven drug discovery have further highlighted the importance of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid. Computational models frequently incorporate such protected amino acid derivatives to predict novel bioactive peptides. Researchers are also exploring its potential in click chemistry applications, leveraging the allyloxycarbonyl moiety for site-specific modifications in bioconjugates.
From a synthetic perspective, the compound’s benzoic acid backbone provides a robust platform for further functionalization. Its compatibility with automated peptide synthesizers and green chemistry principles aligns with the industry’s shift toward sustainable practices. Laboratories focusing on high-throughput screening often prioritize CAS No. 2143465-53-4 due to its reliability in generating diverse peptide libraries.
In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid stands at the intersection of innovation and practicality. Its dual-protecting group strategy and adaptability to modern drug design workflows ensure its continued relevance in both academic and industrial settings. As the scientific community delves deeper into personalized medicine and next-generation therapeutics, this compound will undoubtedly remain a cornerstone of cutting-edge research.
2143465-53-4 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)